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Compound of Interest

Compound Name: Di-n-butyl carbodiimide

CAS No.: 693-64-1

Cat. No.: B8653112

Get Quote

Executive Summary: The Amphipathic Challenge
1,3-Di-n-butylurea (CAS: 1792-17-2) presents a distinct solubility profile governed by its

amphipathic structure: a rigid, polar urea core capable of strong hydrogen bonding, flanked by

two flexible, hydrophobic butyl chains. Unlike its analog 1,3-dicyclohexylurea (DCU)—which is

notoriously insoluble in most solvents—1,3-di-n-butylurea exhibits significantly better solubility

in medium-polarity organic solvents due to the increased conformational freedom of the alkyl

chains.

Key Solubility Takeaway:

High Solubility: Chlorinated solvents (DCM, Chloroform), Polar Aprotic (DMSO, DMF), and

Alcohols (Ethanol, Methanol).

Moderate/Tunable Solubility: Esters (Ethyl Acetate) and Ethers (Diethyl Ether, THF) – Ideal

for recrystallization.

Insoluble: Water (Hydrophobic effect dominates).
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Solubility Data & Solvent Selection Matrix
The following data consolidates qualitative observations and experimental proxies for 1,3-di-n-

butylurea. Use this matrix to select the optimal solvent for synthesis, extraction, or purification.
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Solvent Class
Specific
Solvent

Solubility
Rating

Primary
Application

Technical
Notes

Chlorinated
Dichloromethane

(DCM)
High

Extraction /

Synthesis

Breaks

intermolecular H-

bonds effectively;

excellent for

keeping the urea

in solution during

workup.

Alcohols Ethanol (EtOH) High
Synthesis /

Cleaning

Solubility

decreases

significantly at

C, making it a

potential

recrystallization

solvent upon

cooling.

Esters
Ethyl Acetate

(EtOAc)
Moderate Recrystallization

Recommended.

High solubility at

boiling point (

C) and low

solubility at

RT/0°C promotes

crystal growth.

Ethers
Diethyl Ether (

)
Moderate Extraction

Used for

extraction in

synthesis

protocols; the

urea can be

crystallized from

cold ether [1].

Polar Aprotic DMSO / DMF Very High Stock Solutions Dissolves readily

but difficult to
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remove; avoid

unless necessary

for biological

assays.

Aqueous Water Insoluble
Washing

(Purification)

Use water

washes to

remove salts or

amine starting

materials; the

urea will remain

in the organic

phase or

precipitate.

Hydrocarbons
Hexanes /

Heptane
Low Anti-solvent

Addition of

hexanes to a

DCM or EtOAc

solution will force

precipitation.

Thermodynamic Insights: Why It Dissolves (or Doesn't)
Understanding the thermodynamics allows you to predict behavior in novel solvent mixtures.

Enthalpy of Dissolution (

): The dissolution of 1,3-di-n-butylurea is endothermic. The energy required to break the
strong intermolecular N-H···O=C hydrogen bonds in the crystal lattice is substantial.

Implication: Solubility increases sharply with temperature. Heating is almost always

required to achieve high concentrations in esters or alcohols.

Entropy (

): The hydrophobic butyl chains drive solubility in non-polar solvents (entropy gain from
solvent restructuring), while the urea core opposes it.
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Implication: In water, the "hydrophobic effect" (ordering of water molecules around butyl

chains) results in a negative entropy change, making dissolution thermodynamically

unfavorable (

).

Experimental Protocols
Standard Operating Procedure for purifying crude 1,3-di-n-butylurea.

Objective: Isolate high-purity crystals from reaction byproducts. Recommended Solvent: Ethyl

Acetate (or Ethanol/Water mix).

Dissolution: Transfer crude solid to a flask. Add Ethyl Acetate (approx. 5-10 mL per gram of

solid).

Heating: Heat the mixture to reflux (

C) with stirring. If solid remains, add solvent in small aliquots until fully dissolved.

Filtration (Hot): If insoluble particles remain (e.g., inorganic salts), filter the hot solution

through a pre-warmed glass frit or Celite pad.

Crystallization: Remove from heat. Allow the solution to cool slowly to Room Temperature

(RT). Do not disturb.

Tip: For higher yield, cool further to

C in an ice bath for 1 hour.

Collection: Filter the white crystals via vacuum filtration. Wash the cake with cold (

C) Ethyl Acetate or Hexanes.

Drying: Dry under vacuum at

C to remove residual solvent.

Use this protocol if you need a precise g/L value for a specific solvent system.
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Saturation: Add excess 1,3-di-n-butylurea to 10 mL of the target solvent in a sealed vial.

Equilibration: Stir at the target temperature (e.g.,

C) for 24 hours. Ensure solid is always present (saturated).

Filtration: Stop stirring and let settle for 1 hour. Filter the supernatant using a syringe filter

(0.45 µm PTFE).

Quantification:

Pipette exactly 5.0 mL of the filtrate into a pre-weighed weighing dish (

).

Evaporate solvent (fume hood or vac oven).

Weigh the dry residue (

).

Calculation:

Troubleshooting & FAQs
Q1: My compound is "oiling out" instead of crystallizing. What is happening?

Cause: The solution is likely too concentrated, or the cooling was too rapid, causing the

compound to phase-separate as a supercooled liquid rather than nucleating as a crystal.

Fix: Re-heat to dissolve the oil. Add a small amount of a compatible co-solvent (e.g., add

10% ethanol to ethyl acetate) or "seed" the solution with a tiny crystal of pure 1,3-di-n-

butylurea at the cloud point.

Q2: How do I remove 1,3-di-n-butylurea if it is a byproduct in my reaction?

Scenario A (Product is water-soluble): Extract the reaction mixture with Dichloromethane

(DCM). The urea will move into the DCM layer.
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Scenario B (Product is non-polar): If your product is highly soluble in Hexanes, dissolve the

crude mixture in minimal DCM/EtOAc and add excess Hexanes. The 1,3-di-n-butylurea

should precipitate (check solubility limit first). Alternatively, use column chromatography; urea

derivatives are quite polar and will stick to silica, eluting only with higher polarity solvents

(e.g., 50%+ EtOAc).

Q3: Can I use UV-Vis to measure its solubility?

Caution: Urea derivatives have weak chromophores (carbonyl

transition ~200-210 nm). Most organic solvents (EtOAc, Toluene) absorb strongly in this
region, interfering with detection.

Recommendation: Use HPLC with a refractive index (RI) detector or the Gravimetric Method

(Protocol B) for accuracy.

Visual Workflow: Solvent Selection Logic

Start: Select Solvent
for 1,3-Di-n-butylurea What is your Goal?

Synthesis / Reaction

Purification / Isolation

Need High Solubility

Need Temp-Dependent Solubility

Need Insolubility (Washing)

Dichloromethane (DCM)
(Excellent Dissolver)

Ethanol / Methanol
(Good Solubility)

Ethyl Acetate
(Best for Recrystallization)

Water
(Removes Salts/Amines)

Solvent Swap

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate solvent based on experimental intent

(Synthesis vs. Purification).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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